Cas no 942004-39-9 (5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 942004-39-9
• MF: C₂₂H₂₁N₃O₄S
• MW: 423.484843969345
• CID: 5984183
• PubChem ID: 16906605
• Update Time: 2025-11-02

5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• 5-[(3,5-dimethoxyphenyl)methyl]-7-(3-methoxyphenyl)-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• Thiazolo[4,5-d]pyridazin-4(5H)-one, 5-[(3,5-dimethoxyphenyl)methyl]-7-(3-methoxyphenyl)-2-methyl-
• 5-(3,5-dimethoxybenzyl)-7-(3-methoxyphenyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one
• 5-[(3,5-dimethoxyphenyl)methyl]-7-(3-methoxyphenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• AKOS024642455
• 942004-39-9
• F2347-0846

• Inchi： 1S/C22H21N3O4S/c1-13-23-20-21(30-13)19(15-6-5-7-16(10-15)27-2)24-25(22(20)26)12-14-8-17(28-3)11-18(9-14)29-4/h5-11H,12H2,1-4H3
• InChI Key： FRKAEXNKPZNVEJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC(OC)=CC(OC)=C2)N=C(C2=CC=CC(OC)=C2)C2SC(C)=NC1=2

Computed Properties

• Exact Mass: 423.12527733g/mol
• Monoisotopic Mass: 423.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 102Ų

Additional information on 5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one: A Comprehensive Overview

5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one (CAS No. 942004-39-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its complex structure featuring a thiazolo[4,5-d]pyridazin-4-one core, is increasingly being studied for its potential applications in pharmaceutical research. Its unique molecular architecture, which includes multiple methoxy substituents, makes it a promising candidate for various therapeutic applications.

In recent years, the demand for novel heterocyclic compounds like 5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one has surged, driven by the need for innovative drug candidates. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways. The compound's ability to interact with specific biological targets has made it a subject of extensive preclinical studies, aligning with the growing trend of personalized medicine and targeted therapies.

The synthesis of 5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one involves multi-step organic reactions, often starting from readily available precursors such as 3,5-dimethoxybenzaldehyde and 3-methoxyphenylacetonitrile. The process typically includes condensation, cyclization, and functional group transformations, which are optimized to achieve high yields and purity. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and ensure its suitability for further research.

One of the most compelling aspects of 5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one is its potential application in oncology. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain protein kinases involved in cancer cell proliferation. This aligns with the current focus on small-molecule inhibitors as a strategy to combat resistant forms of cancer. Additionally, its methoxy groups contribute to enhanced solubility and bioavailability, which are critical factors in drug development.

Beyond oncology, 5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one is also being explored for its potential in treating inflammatory and neurodegenerative diseases. The compound's ability to modulate inflammatory cytokines and protect neuronal cells has sparked interest in its application for conditions like Alzheimer's disease and multiple sclerosis. These areas of research are particularly relevant given the rising global prevalence of neurodegenerative disorders and the urgent need for effective treatments.

From a market perspective, the demand for 5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one is expected to grow, driven by its versatile applications and the expanding pharmaceutical industry. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery programs. Furthermore, the rise of AI-driven drug discovery platforms has accelerated the identification of novel uses for such compounds, making them valuable assets in the competitive pharmaceutical landscape.

In conclusion, 5-(3,5-dimethoxyphenyl)methyl-7-(3-methoxyphenyl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one (CAS No. 942004-39-9) represents a promising compound with broad potential in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, make it a compelling subject for ongoing research. As the scientific community continues to explore its applications, this compound is poised to play a significant role in advancing drug discovery and therapeutic innovation.